Cas no 2235-93-0 (1-Propanone,1-benzo[b]thien-3-yl-3-[bis(phenylmethyl)amino]-,hydrochloride (1:1))

• Product Name: 1-Propanone,1-benzo[b]thien-3-yl-3-[bis(phenylmethyl)amino]-,hydrochloride (1:1)
• CAS No: 2235-93-0
• MF: C₂₅H₂₄ClNOS
• MW: 421.982164382935
• CID: 290565
• PubChem ID: 24190469
• Update Time: 2025-04-19

1-Propanone,1-benzo[b]thien-3-yl-3-[bis(phenylmethyl)amino]-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-benzo[b]thien-3-yl-3-[bis(phenylmethyl)amino]-,hydrochloride (1:1)
• DTXSID80637853
• 1-(1-Benzothiophen-3-yl)-3-(dibenzylamino)propan-1-one--hydrogen chloride (1/1)
• 2235-93-0
• NSC-108943
• NSC108943

• Inchi： 1S/C25H23NOS.ClH/c27-24(23-19-28-25-14-8-7-13-22(23)25)15-16-26(17-20-9-3-1-4-10-20)18-21-11-5-2-6-12-21;/h1-14,19H,15-18H2;1H
• InChI Key： JSUVXWLWYDCSEV-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C2C=CC=CC1=2)C(CCN(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 385.15019
• Monoisotopic Mass: 421.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6A^2

Experimental Properties

• Density: 1.194
• Boiling Point: 541°Cat760mmHg
• Flash Point: 281°C
• Refractive Index: 1.659
• PSA: 20.31
• LogP: 6.97850